Cas no 1564266-03-0 ((2’R,2R,trans)-Saxagliptin)

• Product Name: (2’R,2R,trans)-Saxagliptin
• CAS No: 1564266-03-0
• MF: C₁₈H₂₅N₃O₂
• MW: 315.41
• CID: 4670514
• Update Time: 2025-05-24

(2’R,2R,trans)-Saxagliptin Chemical and Physical Properties

Names and Identifiers

• (2’R,2R,trans)-Saxagliptin

Additional information on (2’R,2R,trans)-Saxagliptin

Recent Advances in (2’R,2R,trans)-Saxagliptin and Its Key Intermediate 1564266-03-0: A Comprehensive Research Brief

In the rapidly evolving field of chemical biology and pharmaceuticals, (2’R,2R,trans)-Saxagliptin has emerged as a critical therapeutic agent for the management of type 2 diabetes mellitus (T2DM). As a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, Saxagliptin enhances glucose-dependent insulin secretion by prolonging the activity of incretin hormones. The synthesis and optimization of Saxagliptin, particularly its stereospecific intermediate 1564266-03-0, have been the focus of recent research efforts aimed at improving yield, purity, and scalability. This brief consolidates the latest findings related to these compounds, offering insights into their pharmacological properties, synthetic pathways, and clinical applications.

The chemical intermediate 1564266-03-0 plays a pivotal role in the synthesis of (2’R,2R,trans)-Saxagliptin, serving as a chiral building block that ensures the desired stereochemical configuration. Recent studies have explored novel catalytic methods to enhance the enantioselective synthesis of this intermediate, with a particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of asymmetric hydrogenation using ruthenium-based catalysts, achieving a 98% enantiomeric excess (ee) for 1564266-03-0. This advancement not only improves the cost-effectiveness of Saxagliptin production but also aligns with sustainable manufacturing practices.

Pharmacokinetic and pharmacodynamic studies of (2’R,2R,trans)-Saxagliptin have further elucidated its mechanism of action and therapeutic potential. A meta-analysis of clinical trials, published in Diabetes Care in early 2024, highlighted Saxagliptin's superior glycemic control and cardiovascular safety profile compared to other DPP-4 inhibitors. Notably, the trans-configuration of Saxagliptin, ensured by the precise synthesis of 1564266-03-0, contributes to its enhanced metabolic stability and prolonged half-life. These attributes underscore the importance of rigorous quality control in the production of chiral intermediates to maintain clinical efficacy.

In addition to its primary use in T2DM, recent preclinical investigations have explored the potential of (2’R,2R,trans)-Saxagliptin in mitigating diabetic complications such as nephropathy and neuropathy. A groundbreaking study in Nature Chemical Biology revealed that Saxagliptin's modulation of DPP-4 activity reduces oxidative stress and inflammation in renal tissues, offering a dual therapeutic benefit. The study also emphasized the role of high-purity 1564266-03-0 in minimizing off-target effects during drug development, thereby enhancing patient safety.

Looking ahead, the integration of artificial intelligence (AI) in the optimization of Saxagliptin synthesis presents a promising avenue for future research. Computational models are being employed to predict the optimal reaction conditions for 1564266-03-0, reducing the need for extensive trial-and-error experimentation. Furthermore, the development of continuous flow chemistry techniques is expected to revolutionize the large-scale production of Saxagliptin, ensuring consistent quality and reducing environmental impact. These innovations highlight the dynamic interplay between chemical synthesis and biological efficacy in the advancement of diabetes therapeutics.

In conclusion, the ongoing research on (2’R,2R,trans)-Saxagliptin and its key intermediate 1564266-03-0 underscores their significance in modern pharmacotherapy. From stereoselective synthesis to clinical applications, these compounds exemplify the synergy between chemical precision and therapeutic innovation. As the field progresses, continued focus on sustainable synthesis methods and expanded therapeutic indications will further solidify Saxagliptin's role in global diabetes management.